Cas no 101084-81-5 (5-nitro-3-carboxyphenylboronic acid)

5-nitro-3-carboxyphenylboronic acid Properties

Names and Identifiers

• 3-Borono-5-nitrobenzoic acid
• 3-Carboxy-5-nitrophenylboronic acid
• 5-Carboxy-3-nitrobenzeneboronic acid
• 3-Carboxy-5-nitrophenylboronic Acid (contains varying amounts of Anhydride)
• 3-(Dihydroxyboryl)-5-nitrobenzoic Acid
• 3-Carboxy-5-nitrobenzeneboronic Acid
• 5-Nitro-3-carboxyphenylboronic acid
• (3-Carboxy-5-nitrophenyl)boronic acid
• 3-Carboxy-5-nitrobenzeneboronic Acid (contains varying amounts of Anhydride)
• 3-(Dihydroxyboryl)-5-nitrobenzoic Acid (contains varying amounts of Anhydride)
• AKOS BRN-0156
• RARECHEM AH PB 0071
• 3-Carboxy-5-nitrophe
• 3-CARBOXY-5-NITROBENZOIC ACID
• 3-Carboxy-5-Nitrophenylboronic
• 3-Carboxy-5-nitrophenylbor acid
• 5-CARBOXY-3-NITROPHENYLBORONIC ACID
• 3-nitro-5-carboxyphenylboronic acid
• Benzoic acid, 3-borono-5-nitro-
• 3-borono-5-nitro-benzoic Acid
• PubChem5139
• KSC174K1B
• Jsp000190
• Benzoicacid, 3-borono-5-nitro-
• WNIFCLWDGNHGMX-U
• 101084-81-5
• C2385
• SCHEMBL559935
• 3-borono-5-nitrobenzoicacid
• AB07032
• DTXSID30378365
• 3-(dihydroxyboranyl)-5-nitrobenzoic acid
• A16248
• FT-0601782
• MFCD00757433
• AKOS004116110
• BCP18406
• WNIFCLWDGNHGMX-UHFFFAOYSA-N
• J-512160
• AS-12925
• SY025009
• AC-1218
• CS-W015085
• O10949
• (3-carboxy-5-nitrophenyl)boronic acid
• 5-Carboxy-3-nitrobenzeneboronic acid;3-borono-5-nitrobenzoic acid
• 3-borono-5-nitrobenzoic acid
• 5-CARBOXY-3-NITROBENZENEBORONIC ACID
• DB-010554
• +Expand

• MDL： MFCD00757433
• InChIKey： WNIFCLWDGNHGMX-UHFFFAOYSA-N
• Inchi： 1S/C7H6BNO6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3,12-13H,(H,10,11)
• SMILES： O([H])B(C1C([H])=C(C([H])=C(C(=O)O[H])C=1[H])[N+](=O)[O-])O[H]
• BRN： 3329380

Computed Properties

• Exact Mass: 211.028817g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 211.028817g/mol
• Monoisotopic Mass: 211.028817g/mol
• Topological Polar Surface Area: 124Ų
• Heavy Atom Count: 15
• Complexity: 265
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -0.50400
• PSA: 123.58000
• Refractive Index: 1.619
• Boiling Point: 502.6±60.0 °C at 760 mmHg
• Melting Point: 229°C(lit.)
• Flash Point: 257.8±32.9 °C
• Color/Form: No data available
• Density: 1.6200

5-nitro-3-carboxyphenylboronic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

5-nitro-3-carboxyphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents